BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical structure of 3-(4-Chlorophenyl)glutaric
Acid-d4

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 3-(4-Chlorophenyl)glutaric Acid-d4
CAS No.: 1189874-68-7
Cat. No.: B563575

Get Quote

An In-depth Technical Guide on the Chemical Structure and Application of 3-(4-
Chlorophenyl)glutaric Acid-d4

Executive Summary: This guide provides a comprehensive technical overview of 3-(4-
Chlorophenyl)glutaric Acid-d4, a stable isotope-labeled derivative of a known impurity and
synthetic intermediate of the drug Baclofen.[1][2] The document details the compound's precise
chemical structure, with a focus on the position and significance of the deuterium labeling. It
explores the rationale behind its design, methods for its analytical characterization, and its
principal application as an internal standard in quantitative bioanalysis by mass spectrometry.
This guide is intended for researchers, analytical scientists, and drug development
professionals who require a robust understanding of this compound for developing and
validating bioanalytical methods.

Introduction to 3-(4-Chlorophenyl)glutaric Acid-d4

3-(4-Chlorophenyl)glutaric acid is recognized primarily as a key intermediate in the synthesis of
Baclofen, a gamma-aminobutyric acid (GABA) agonist used as a muscle relaxant.[1][3] Its
deuterated isotopologue, 3-(4-Chlorophenyl)glutaric Acid-d4, has been developed

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b563575#bc-rfq
https://www.benchchem.com/product/b563575/docs?utm_src=pdf-body#chemical-structure-of-3-4-chlorophenyl-glutaric-acid-d4
https://www.benchchem.com/product/b563575/docs?utm_src=pdf-body#chemical-structure-of-3-4-chlorophenyl-glutaric-acid-d4
https://www.benchchem.com/product/b563575/docs?utm_src=pdf-body#chemical-structure-of-3-4-chlorophenyl-glutaric-acid-d4
https://www.benchchem.com/product/b563575/docs?utm_src=pdf-body#chemical-structure-of-3-4-chlorophenyl-glutaric-acid-d4
https://www.lgcstandards.com/FR/en/3-4-Chlorophenyl-glutaric-Acid/p/MM1235.01
https://www.pharmacompass.com/chemistry-chemical-name/3-4-chlorophenyl-glutaric-acid
https://www.benchchem.com/product/b563575/docs?utm_src=pdf-body#chemical-structure-of-3-4-chlorophenyl-glutaric-acid-d4
https://www.lgcstandards.com/FR/en/3-4-Chlorophenyl-glutaric-Acid/p/MM1235.01
https://www.guidechem.com/question/how-can-3-4-chlorophenyl-gluta-id149879.html
https://www.benchchem.com/product/b563575/docs?utm_src=pdf-body#chemical-structure-of-3-4-chlorophenyl-glutaric-acid-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

specifically for use in analytical chemistry. The incorporation of stable isotopes, such as
deuterium (2H), into a molecule creates a compound that is chemically almost identical to its
unlabeled counterpart but possesses a distinct, higher molecular weight.

This mass difference is the cornerstone of its utility as an internal standard (IS) in quantitative
mass spectrometry (MS). In complex biological matrices like plasma or urine, analytical signals
can be highly variable due to sample loss during extraction or matrix-induced ion suppression.
[4] By adding a known quantity of the stable isotope-labeled (SIL) internal standard to every
sample, these variations can be normalized. The SIL-IS co-elutes with the target analyte and
experiences similar analytical variations, allowing the ratio of their signals to be used for
precise and accurate quantification.[4][5]

Chemical Identity and Physicochemical Properties

The fundamental characteristics of 3-(4-Chlorophenyl)glutaric Acid-d4 are defined by its
molecular structure, which includes four deuterium atoms on the phenyl ring. This specific
placement is a deliberate choice to ensure isotopic stability. A comparison with its non-labeled
analogue is presented in Table 1.

Table 1: Physicochemical Properties of 3-(4-Chlorophenyl)glutaric Acid and its d4-Isotopologue
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3-(4- 3-(4-
Property Chlorophenyl)gluta Chlorophenyl)gluta Reference(s)
ric Acid ric Acid-d4
CAS Number 35271-74-0 1189874-68-7 [61[7]
Molecular Formula C11H11ClOa4 C11H7D4ClO4 [718]
Molecular Weight 242.66 g/mol 246.68 g/mol [718]
3-(4- 3-(4-chlorophenyl-
IUPAC Name chlorophenyl)pentane 2,3,5,6- [7119]
dioic acid d4)pentanedioic acid
P-(p- ) 3-(4-Chlorophenyl-
Synonyms Chlorophenyl)glutaric o ) [2][7]
) d4)pentanedioic Acid
Acid
White to yellow-brown ) )
Appearance . Light-Yellow Solid [6][7][10]
solid
Not explicitly stated,
N Soluble in DMSO, but expected to be
Solubility ) ] o [6]
slightly in methanol similar to the non-
labeled form.
Storage Ambient 2-8°C Refrigerator [7]

Molecular Structure

The structure of 3-(4-Chlorophenyl)glutaric Acid-d4 is characterized by a glutaric acid

backbone substituted at the third carbon with a 4-chlorophenyl group. The "-d4" designation

signifies that the four available hydrogen atoms on the aromatic (phenyl) ring have been

substituted with deuterium.
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Sample Preparation

Biological Sample
(e.g., Plasma, Urine)

Spike with Internal Standard
(3-(4-CPGA)-d4)

Extraction
(e.g., Protein Precipitation)

LC-MS/MS§ Analysis

Chromatographic Separation
(LC)

Mass Spectrometric Detection
(MS/MS)

Data Processing
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Experimental Variability
(Extraction Loss, lon Suppression)

Analyte Signal Internal Standard Signal
(Affected by Variability) (Affected Equally)

Ratio Calculation
(Analyte Signal / IS Signal)

\Variability is
Normalized

Accurate & Precise
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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